2-Bromo-4-propionamidothiazole

• Molecular Formula: C6H7BrN2OS
• Molecular Weight: 235.10 g/mol
• IUPAC Name: N-(2-bromo-1,3-thiazol-4-yl)propanamide
• InChI: InChI=1S/C6H7BrN2OS/c1-2-5(10)8-4-3-11-6(7)9-4/h3H,2H2,1H3,(H,8,10)
• InChI Key: MAGYYISTECKQSS-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)NC1=CSC(=N1)Br

Description

2-Bromo-4-propionamidothiazole is a useful research compound. Its molecular formula is C6H7BrN2OS and its molecular weight is 235.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Amino-2-bromothiazole hydrobromide (6.5g) was suspended in propionic anhydride (25 ml.) with stirring; then treated with pyridine (12.5 ml.) over 15 minutes, maintaining reaction temperature at 0° C. with an ice bath. After the addition was complete, the reaction mixture was stirred for 2 hours at room temperature, then poured onto 20% aqueous sodium acetate (250 ml.) and stirred for 30 minutes. The precipitate was removed by filtration and washed with water. The solid was air dried and extracted with hexane, in a Soxhlet apparatus. The hexane was cooled and the crystals collected and recrystallised to give the title compound (2.8 g.) m.p. 122°-5° C. (Found: C, 31.1; H, 3.1; N, 11.9. C6H7BrN2OS requires C, 30.7; H, 3.0; N, 11.9%).